5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• CAS No.: 1260912-86-4
• Molecular Formula: C16H11ClFN5O2
• Molecular Weight: 359.75
• IUPAC Name: 5-[[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C16H11ClFN5O2/c17-8-15-19-14(21-25-15)9-22-5-6-23-13(16(22)24)7-12(20-23)10-1-3-11(18)4-2-10/h1-7H,8-9H2
• InChI Key: WBMRAQWGJDRTBC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=NOC(=N4)CCl)F
• solubility: not available

Description

5-{[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazin-4(5H)-one core substituted with a 4-fluorophenyl group at position 2 and a 1,2,4-oxadiazole ring bearing a chloromethyl group at position 3. This structure combines electron-withdrawing (fluorophenyl, chloromethyl) and heteroaromatic (oxadiazole) motifs, which are critical for modulating solubility, stability, and biological activity.

Biological Activity

The compound 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a novel pyrazolo derivative that has garnered attention due to its potential biological activities. This article aims to present a comprehensive overview of its biological activity, including synthesis methods, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure comprising a pyrazolo ring fused with an oxadiazole moiety and a fluorophenyl substituent. Its molecular formula is $C_{13}H_{10}ClN_5O_2$ with a molecular weight of 295.7 g/mol. The presence of the chloromethyl group and the fluorophenyl substituent are critical for its biological activity.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions, including:

• Formation of the oxadiazole ring : This is achieved through cyclization reactions involving hydrazine derivatives and carbonyl compounds.
• Introduction of the chloromethyl group : Chloromethylation can be performed using reagents such as chloromethyl methyl ether.
• Formation of the pyrazolo framework : Pyrazoles can be synthesized via condensation reactions between hydrazines and appropriate ketones or aldehydes.

Biological Activity

Research has indicated that pyrazolo derivatives exhibit a wide range of biological activities, including:

• Antimicrobial Activity : Pyrazoles have been shown to possess antibacterial properties. For instance, compounds with similar structures have demonstrated effectiveness against various bacterial strains (e.g., Staphylococcus aureus) .
• Anticancer Activity : Some pyrazolo derivatives have been reported to inhibit cancer cell proliferation in vitro. The mechanism often involves the induction of apoptosis in cancer cells .
• Anti-inflammatory Effects : The presence of the pyrazolo moiety is associated with anti-inflammatory properties, potentially making it useful in treating inflammatory diseases .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Staphylococcus aureus
Anticancer	Induces apoptosis in cancer cell lines
Anti-inflammatory	Reduces inflammation markers in animal models

Case Studies

Several studies have explored the biological activity of related compounds:

• Antibacterial Study : A series of pyrazole derivatives were evaluated for their antibacterial activity against Gram-positive and Gram-negative bacteria. The study found that certain substitutions on the pyrazolo ring significantly enhanced antibacterial potency .
• Anticancer Research : In vitro studies indicated that derivatives similar to our compound exhibited cytotoxic effects on various cancer cell lines, with IC50 values indicating significant potency compared to standard chemotherapeutics .
• Inflammation Model : An animal model study demonstrated that the administration of a related oxadiazole-pyrazole compound resulted in a marked decrease in inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Properties

Compound Name	Core Structure	Substituents at Position 5	Substituents at Position 2	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	Pyrazolo[1,5-a]pyrazin-4(5H)-one	[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]methyl	4-Fluorophenyl	~408.8*	Chloromethyl, oxadiazole, fluorophenyl
5-(2-Fluorobenzyl)-2-(4-fluorophenyl)-3-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4(5H)-one	2-Fluorobenzyl + hydroxymethyl	4-Fluorophenyl	367.355	Hydroxymethyl, fluorobenzyl
3-(Hydroxymethyl)-5-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4(5H)-one	[5-Methyl-1,3,4-oxadiazol-2-yl]methyl	Phenyl	337.330	Hydroxymethyl, methyl-oxadiazole
2-(4-Fluorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK8)	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	Phenyl	4-Fluorophenyl	~315.3*	Pyrimidinone core
7-(4-Methoxyphenyl)-10a-phenyltetrahydrooxazolo[3,2-a]pyrazolo[1,5-d]pyrazin-5-one	Oxazolo-pyrazolo-pyrazinone	Fused oxazole ring	4-Methoxyphenyl	~405.4*	Oxazole, methoxyphenyl

*Calculated based on molecular formulas.

Key Observations:

Core Structure: The pyrazolo[1,5-a]pyrazin-4(5H)-one core in the target compound and analogs (e.g., ) provides a planar, conjugated system, whereas pyrazolo-pyrimidinones (e.g., MK8 ) exhibit increased ring strain due to the six-membered pyrimidinone ring.

Substituent Reactivity : The chloromethyl group in the target compound enhances electrophilicity, enabling covalent binding to nucleophilic residues (e.g., cysteine in proteases), unlike the hydroxymethyl group in , which favors hydrogen bonding .

Electronic Effects : The 4-fluorophenyl group (common in all compounds) contributes to metabolic stability and π-π interactions, while oxadiazole rings (target compound, ) improve lipophilicity and bioavailability .